Cas no 827322-80-5 (Piperazine, 1-[4-chloro-3-(trifluoromethyl)phenyl]-4-cyano-)

• Product Name: Piperazine, 1-[4-chloro-3-(trifluoromethyl)phenyl]-4-cyano-
• CAS No: 827322-80-5
• MF: C₁₂H₁₁ClF₃N₃
• MW: 289.68405175209
• CID: 684740
• PubChem ID: 71417524
• Update Time: 2025-04-19

Piperazine, 1-[4-chloro-3-(trifluoromethyl)phenyl]-4-cyano- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-chloro-3-(trifluoromethyl)phenyl]-4-cyano-
• 4-[4-chloro-3-(trifluoromethyl)phenyl]piperazine-1-carbonitrile
• SCHEMBL6240445
• 827322-80-5
• CXCDBMXNSBKGOD-UHFFFAOYSA-N
• DTXSID40836860

• Inchi： 1S/C12H11ClF3N3/c13-11-2-1-9(7-10(11)12(14,15)16)19-5-3-18(8-17)4-6-19/h1-2,7H,3-6H2
• InChI Key： CXCDBMXNSBKGOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)N1CCN(C#N)CC1

Computed Properties

• Exact Mass: 289.0593595g/mol
• Monoisotopic Mass: 289.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.3Ų